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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the efficacy of Bixafen, a

succinate dehydrogenase inhibitor (SDHI) fungicide, against the wheat pathogen Septoria tritici

(also known as Zymoseptoria tritici), the causal agent of Septoria tritici blotch (STB). This

document includes a summary of key efficacy data, detailed experimental protocols for in vitro

and in vivo studies, and diagrams illustrating its mode of action and experimental workflows.

Introduction
Bixafen is a systemic fungicide belonging to the pyrazole-carboxamide chemical class and is

classified under FRAC (Fungicide Resistance Action Committee) Group 7.[1] Its biochemical

mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, a critical

component of complex II in the fungal mitochondrial respiration chain.[1] This inhibition disrupts

the fungus's energy production and the formation of essential cellular building blocks.[1]

Bixafen has demonstrated significant activity against a broad spectrum of economically

important cereal pathogens, including Septoria tritici.[1][2] It exhibits both protective and

curative properties and is often used in combination with fungicides from other chemical

groups, such as the demethylation inhibitor (DMI) prothioconazole, to enhance efficacy and

manage the development of resistance.[1][2]
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The in vitro efficacy of Bixafen is typically determined by calculating the half-maximal effective

concentration (EC50), which is the concentration of the fungicide that inhibits 50% of fungal

growth. Studies have shown a shift in the sensitivity of Z. tritici populations to SDHI fungicides

over time.

Table 1: In Vitro Sensitivity of Zymoseptoria tritici Field Populations to Bixafen

Year of Isolation Mean EC50 (mg/L)

1999 0.049

2009 0.114

2014 0.165

2020 0.677

Source: Data adapted from a study on Z. tritici populations in Northern Germany.[3]

This data indicates a gradual increase in the EC50 values for Bixafen, suggesting a decrease

in the sensitivity of Z. tritici populations over a 21-year period.[3][4]

In Vivo Efficacy of Bixafen from Field Trials
Field trials are essential for evaluating the performance of fungicides under real-world

conditions. The efficacy of Bixafen, both alone and in combination with other active

ingredients, has been assessed in numerous studies across Europe.

Table 2: Comparative Efficacy of Bixafen and Other Fungicides against Septoria tritici Blotch

(STB) in European Field Trials (2019-2021)
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Fungicide Active
Ingredient(s)

Fungicide Group(s)

Mean STB Control
(%) on Flag Leaf
(Continental
Europe)

Mean STB Control
(%) on Flag Leaf
(Ireland & UK)

Bixafen SDHI 50-70% 30-50%

Fluxapyroxad SDHI 60-80% 40-60%

Benzovindiflupyr SDHI 50-70% 30-50%

Prothioconazole DMI (Azole) 40-60% 20-40%

Mefentrifluconazole DMI (Azole) 50-70% 30-50%

Bixafen + Fluopyram

+ Prothioconazole
SDHI + SDHI + DMI 70-90% 60-80%

Fluxapyroxad +

Mefentrifluconazole
SDHI + DMI 70-90% 60-80%

Source: Data synthesized from multi-year, multi-location field trials.[1][5][6]

The field trial data highlights that co-formulations of Bixafen with other modes of action, such

as DMIs, provide more stable and improved control of STB compared to solo applications.[1][5]

[6] The efficacy of SDHIs, including Bixafen, was observed to be lower in regions with higher

fungicide resistance pressure, such as Ireland and the UK.[1][5][6]

Signaling Pathway
The following diagram illustrates the mode of action of Bixafen in the fungal mitochondrial

respiratory chain.
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1. Isolate Z. tritici spores
from infected wheat leaves.

2. Prepare spore suspension
(e.g., 2.5 x 10^5 spores/mL) in liquid medium.

4. Add spore suspension to wells
containing Bixafen dilutions and controls.

3. Prepare serial dilutions of Bixafen
in a 96-well microtiter plate.

5. Incubate plates
(e.g., 7 days at 18-22°C in the dark).

6. Measure fungal growth
(e.g., absorbance at 405 nm).

7. Calculate EC50 values
using dose-response curve analysis.
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1. Site Selection & Trial Design
(High STB risk, susceptible wheat variety,

randomized block design).

2. Sowing and Crop Management
(Standard agricultural practices).

3. Fungicide Application
(Specific growth stages, e.g., GS37-39,

calibrated spray equipment).

4. Disease Assessment
(Visual scoring of % leaf area affected by STB

on different leaf layers).

5. Yield Measurement
(Harvesting plots and measuring grain yield).

6. Data Analysis
(Statistical analysis of disease control

and yield response).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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